![molecular formula C11H12N2O3 B11886564 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)-1-methylazetidin-2-one](/img/structure/B11886564.png)
3-Amino-4-(benzo[d][1,3]dioxol-5-yl)-1-methylazetidin-2-one
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Overview
Description
3-Amino-4-(benzo[d][1,3]dioxol-5-yl)-1-methylazetidin-2-one is a synthetic organic compound that features a unique azetidinone ring fused with a benzo[d][1,3]dioxole moiety. This compound is of significant interest in medicinal chemistry due to its potential biological activities, including anticancer properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)-1-methylazetidin-2-one typically involves the following steps:
Formation of the Azetidinone Ring: The azetidinone ring can be synthesized via a Staudinger reaction, which involves the cycloaddition of an imine with a ketene.
Introduction of the Benzo[d][1,3]dioxole Moiety: The benzo[d][1,3]dioxole group can be introduced through a Pd-catalyzed C-N cross-coupling reaction with a suitable benzo[d][1,3]dioxole derivative.
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the above synthetic routes to improve yield and reduce costs.
Chemical Reactions Analysis
Types of Reactions
3-Amino-4-(benzo[d][1,3]dioxol-5-yl)-1-methylazetidin-2-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction can be achieved using agents like sodium borohydride or lithium aluminum hydride.
Substitution: The amino group can participate in nucleophilic substitution reactions with various electrophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Alkyl halides in the presence of a base like sodium hydroxide.
Major Products
Oxidation: Corresponding ketones or carboxylic acids.
Reduction: Corresponding amines or alcohols.
Substitution: Various substituted derivatives depending on the electrophile used.
Scientific Research Applications
3-Amino-4-(benzo[d][1,3]dioxol-5-yl)-1-methylazetidin-2-one has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential as an enzyme inhibitor.
Mechanism of Action
The mechanism of action of 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)-1-methylazetidin-2-one involves its interaction with specific molecular targets:
Comparison with Similar Compounds
Similar Compounds
1-Benzo[1,3]dioxol-5-yl-3-N-fused heteroaryl indoles: These compounds also exhibit anticancer properties and target microtubules.
Benzo[d][1,3]dioxole substituted organo selenium compounds: Known for their biological activities, including anticancer and antimicrobial properties.
Uniqueness
3-Amino-4-(benzo[d][1,3]dioxol-5-yl)-1-methylazetidin-2-one is unique due to its azetidinone ring structure, which is less common in similar compounds. This unique structure may contribute to its distinct biological activities and potential as a therapeutic agent .
Properties
Molecular Formula |
C11H12N2O3 |
---|---|
Molecular Weight |
220.22 g/mol |
IUPAC Name |
3-amino-4-(1,3-benzodioxol-5-yl)-1-methylazetidin-2-one |
InChI |
InChI=1S/C11H12N2O3/c1-13-10(9(12)11(13)14)6-2-3-7-8(4-6)16-5-15-7/h2-4,9-10H,5,12H2,1H3 |
InChI Key |
KURBLQACPIAHPA-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(C(C1=O)N)C2=CC3=C(C=C2)OCO3 |
Origin of Product |
United States |
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